Cas no 1213437-28-5 ((2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1213437-28-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5941140
• PubChem ID: 66514615
• Update Time: 2025-06-11

(2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(3-(methylsulfonyl)phenyl)ethanol HYDROCHLORIDE
• Benzeneethanol, β-amino-3-(methylsulfonyl)-, (βS)-
• (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol
• 1213437-28-5
• (S)-2-AMINO-2-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-OLHCL
• EN300-1990843
• AKOS015929124
• (S)-2-AMINO-2-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-OL HCL

• Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
• InChI Key： NWIHYKJMGYEDRI-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC=C(S(=O)(=O)C)C=1)(N)CO

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±45.0 °C(Predicted)
• pka: 12.31±0.10(Predicted)

Additional information on (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 1213437-28-5)

(2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 1213437-28-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as SAR405838, is a potent and selective inhibitor of the lysosomal acid lipase (LAL) enzyme, which plays a crucial role in the metabolism of lipids. The compound's unique structure and pharmacological properties make it a promising candidate for the treatment of various metabolic disorders, particularly those involving lipid metabolism.

The chemical structure of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol features a chiral center at the carbon atom adjacent to the amino group, which is essential for its biological activity. The presence of the methanesulfonyl group on the phenyl ring contributes to its high affinity for the LAL enzyme, while the hydroxyl group at the terminal position enhances its solubility and bioavailability. These structural features collectively contribute to its efficacy and selectivity as a therapeutic agent.

Recent studies have highlighted the potential of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol in treating lysosomal acid lipase deficiency (LAL-D), a rare genetic disorder characterized by the accumulation of lipids in various tissues, leading to severe liver and cardiovascular complications. Clinical trials have shown that this compound effectively reduces lipid levels in patients with LAL-D, improving liver function and reducing the risk of cardiovascular events.

In addition to its therapeutic applications, (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol has been extensively studied for its potential as a research tool in understanding the mechanisms of lipid metabolism and lysosomal function. Its ability to selectively inhibit LAL has provided valuable insights into the role of this enzyme in various physiological processes, including cholesterol homeostasis and inflammation.

The synthesis of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol involves several steps, including the preparation of the chiral intermediate and the introduction of functional groups. One common synthetic route involves the asymmetric synthesis of the chiral amine using a chiral catalyst or auxiliary, followed by functionalization with the methanesulfonyl group and hydroxylation. The choice of synthetic method can significantly impact the yield and purity of the final product, making it an important consideration in both research and industrial settings.

The pharmacokinetic properties of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol

Clinical trials have also evaluated the safety and tolerability of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol. Results from phase I and II trials have demonstrated that this compound is generally well-tolerated, with minimal adverse effects reported. Common side effects include mild gastrointestinal symptoms, such as nausea and diarrhea, which are typically transient and manageable.

The therapeutic potential of (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol extends beyond LAL-D. Recent research has explored its use in other metabolic disorders, such as non-alcoholic fatty liver disease (NAFLD) and hypercholesterolemia. Preclinical studies have shown that this compound can reduce hepatic steatosis and lower serum cholesterol levels, suggesting its potential as a broad-spectrum therapeutic agent for lipid-related disorders.

In conclusion, (2S)-2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 1213437-28-5) is a promising compound with significant therapeutic potential in the treatment of lysosomal acid lipase deficiency and other metabolic disorders. Its unique chemical structure and pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As further studies continue to elucidate its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in improving patient outcomes in various metabolic diseases.